2-(3-Chlorobenzoyl)benzoic acid
Overview
Description
2-(3-Chlorobenzoyl)benzoic acid is a chemical compound with the molecular formula C14H9ClO3 and a molecular weight of 260.67 g/mol . It is also known by other names such as 2-(3-Chloro-benzoyl)-benzoic acid and 4-chloro-2-benzoyl benzoic acid .
Molecular Structure Analysis
The molecular structure of 2-(3-Chlorobenzoyl)benzoic acid consists of a benzene ring attached to a carboxylic acid group and a benzoyl group, which in turn has a chlorine atom attached to it .Scientific Research Applications
- Role : It acts as a plant hormone , modulating the formation of stems, leaves, flowers, and fruit ripening .
- Assessment : Preliminary results include evaluating its COX-2 specificity, toxicity profile, analgesic, anti-inflammatory, and antiplatelet properties .
Plant Growth Regulation
Antiplatelet Activity
Trans-Sialidase Inhibition
Mechanism of Action
Target of Action
The primary target of 2-(3-Chlorobenzoyl)benzoic acid is the 4-chlorobenzoyl CoA ligase . This enzyme plays a crucial role in the metabolism of certain organic compounds, particularly those containing a benzoyl group .
Mode of Action
It is known that benzylic halides, such as 2-(3-chlorobenzoyl)benzoic acid, typically react via an sn1 or sn2 pathway, depending on the degree of substitution at the benzylic position . This interaction with its target enzyme may result in changes to the enzyme’s activity and the overall metabolic pathway .
Biochemical Pathways
It is known that the compound can influence the activity of enzymes involved in the metabolism of benzoyl-containing compounds . The downstream effects of these changes could potentially impact a variety of biological processes, depending on the specific role of the affected enzymes.
Result of Action
The molecular and cellular effects of 2-(3-Chlorobenzoyl)benzoic acid’s action are largely dependent on its interaction with its target enzyme, 4-chlorobenzoyl CoA ligase . Changes in the activity of this enzyme could potentially alter the metabolism of benzoyl-containing compounds, leading to various downstream effects.
Action Environment
The action, efficacy, and stability of 2-(3-Chlorobenzoyl)benzoic acid can be influenced by various environmental factors. For instance, the pH of the environment could potentially affect the compound’s ionization state and, consequently, its interaction with its target enzyme . Additionally, the presence of other compounds could potentially impact the compound’s stability and efficacy .
properties
IUPAC Name |
2-(3-chlorobenzoyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9ClO3/c15-10-5-3-4-9(8-10)13(16)11-6-1-2-7-12(11)14(17)18/h1-8H,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FSMXJLAATHSRCB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)C2=CC(=CC=C2)Cl)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9ClO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2065464 |
Source
|
| Record name | Benzoic acid, 2-(3-chlorobenzoyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2065464 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Chlorobenzoyl)benzoic acid | |
CAS RN |
13450-37-8 |
Source
|
| Record name | 2-(3-Chlorobenzoyl)benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13450-37-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzoic acid, 2-(3-chlorobenzoyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013450378 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzoic acid, 2-(3-chlorobenzoyl)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Benzoic acid, 2-(3-chlorobenzoyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2065464 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(3-chlorobenzoyl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.265 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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